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Introduction
JD123 is a small molecule inhibitor belonging to the bi-thiazole-2,2'-diamine class of

compounds. It has been identified as a potent, ATP-competitive inhibitor of specific members of

the mitogen-activated protein kinase (MAPK) family. Understanding the selectivity profile of

JD123 is crucial for its development as a chemical probe or a therapeutic agent. This document

provides a comprehensive overview of the kinase selectivity of JD123, detailed experimental

protocols for its characterization, and a visualization of the relevant signaling pathways.

Data Presentation: Kinase Selectivity Profile of
JD123
The following table summarizes the known quantitative data on the inhibitory activity of JD123
against a panel of protein kinases. The data is compiled from in vitro kinase assays.
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Target Kinase IC50 (nM) Assay Type Notes

Primary Targets

JNK1
Data not publicly

available

Radiometric Filter

Binding
Potent inhibitor

p38-γ (MAPK12)
Data not publicly

available

Radiometric Filter

Binding
Potent inhibitor

Not Significantly

Inhibited

ERK1 >10,000
Radiometric Filter

Binding

No significant

inhibition observed at

10 µM

ERK2 >10,000
Radiometric Filter

Binding

No significant

inhibition observed at

10 µM

p38-α (MAPK14) >10,000
Radiometric Filter

Binding

No significant

inhibition observed at

10 µM

p38-β (MAPK11) >10,000
Radiometric Filter

Binding

No significant

inhibition observed at

10 µM

p38-δ (MAPK13) >10,000
Radiometric Filter

Binding

No significant

inhibition observed at

10 µM

Off-Target Kinases (at

10 µM)

PKBβ/Akt2
Data not publicly

available

Radiometric Filter

Binding

Inhibition observed at

10 µM

Note: While the primary publication identifies potent inhibition of JNK1 and p38-γ, specific IC50

values are not provided in the publicly available abstract. The information that JD123 does not

affect ERK1, ERK2, or p38-α, p38-β, or p38-δ is based on screening at a concentration of 10
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µM[1]. Further screening of a broad kinase panel at 10µM also revealed inhibitory activity

against PKBβ/Aktβ[1].

Experimental Protocols
The following are detailed methodologies for key experiments typically used to determine the

kinase selectivity profile of a compound like JD123. These protocols are based on standard

biochemical kinase assays.

In Vitro Kinase Inhibition Assay (Radiometric Filter
Binding)
This assay quantifies the ability of a test compound to inhibit the phosphorylation of a substrate

by a specific kinase.

Materials:

Purified recombinant kinase (e.g., JNK1, p38-γ)

Kinase-specific substrate (e.g., GST-c-Jun for JNK1)

[γ-³²P]ATP

Assay buffer (e.g., 25 mM MOPS, pH 7.2, 12.5 mM β-glycerol-phosphate, 25 mM MgCl₂, 5

mM EGTA, 2 mM EDTA, 0.25 mM DTT)

JD123 stock solution (in DMSO)

96-well filter plates (e.g., Millipore MAPH)

Phosphoric acid (1%)

Scintillation counter and scintillant

Procedure:

Compound Preparation: Prepare serial dilutions of JD123 in DMSO. Further dilute in assay

buffer to the desired final concentrations.
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Reaction Mixture Preparation: In each well of a 96-well plate, prepare a reaction mixture

containing the purified kinase and its specific substrate in the assay buffer.

Inhibitor Addition: Add the diluted JD123 or DMSO (vehicle control) to the reaction mixture

and incubate for a short period (e.g., 10 minutes) at room temperature to allow for inhibitor

binding.

Reaction Initiation: Initiate the kinase reaction by adding [γ-³²P]ATP to each well.

Incubation: Incubate the plate at 30°C for a predetermined time (e.g., 20-30 minutes),

ensuring the reaction remains in the linear range.

Reaction Termination and Substrate Capture: Terminate the reaction by adding phosphoric

acid. Transfer the reaction mixture to a filter plate to capture the phosphorylated substrate.

Washing: Wash the filter plate multiple times with 1% phosphoric acid to remove

unincorporated [γ-³²P]ATP.

Quantification: Add scintillant to each well and measure the amount of incorporated ³²P using

a scintillation counter.

Data Analysis: Calculate the percentage of kinase activity for each JD123 concentration

relative to the vehicle control. Determine the IC50 value by fitting the data to a dose-

response curve.

Mandatory Visualization
Experimental Workflow
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Caption: Workflow for in vitro kinase selectivity profiling.

Signaling Pathways
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Caption: Inhibition of JNK and p38 MAPK pathways by JD123.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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